Cas no 678967-25-4 (1,2,5-Trioxaspiro[5.5]undecan-9-one, 3-(1-phenylethenyl)-)

• Product Name: 1,2,5-Trioxaspiro[5.5]undecan-9-one, 3-(1-phenylethenyl)-
• CAS No: 678967-25-4
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• CID: 1722291
• PubChem ID: 44361238
• Update Time: 2025-04-21

1,2,5-Trioxaspiro[5.5]undecan-9-one, 3-(1-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Trioxaspiro[5.5]undecan-9-one, 3-(1-phenylethenyl)-
• 3-(1-phenylethenyl)-1,2,5-trioxaspiro[5.5]undecan-9-one
• SCHEMBL4490888
• 678967-25-4
• DTXSID80658442
• CHEMBL143402

• Inchi： 1S/C16H18O4/c1-12(13-5-3-2-4-6-13)15-11-18-16(20-19-15)9-7-14(17)8-10-16/h2-6,15H,1,7-11H2
• InChI Key： RNCHOPIHQYTSCH-UHFFFAOYSA-N
• SMILES： O1CC(C(=C)C2C=CC=CC=2)OOC21CCC(CC2)=O

Computed Properties

• Exact Mass: 274.12054
• Monoisotopic Mass: 274.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76